N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide

• Molecular Formula: C18H11FN2O3
• Molecular Weight: 322.3 g/mol
• IUPAC Name: N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H11FN2O3/c19-12-4-1-3-11(9-12)18-21-14-10-13(6-7-15(14)24-18)20-17(22)16-5-2-8-23-16/h1-10H,(H,20,22)
• InChI Key: OFYJTZHEMUTFQV-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=CO4

Description

N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide, also known as Flumazenil, is a selective antagonist of the benzodiazepine receptor. It is a synthetic compound that has been extensively researched for its potential therapeutic applications.

Mechanism of Action

N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide acts as a competitive antagonist of the benzodiazepine receptor, which is a subtype of the GABA-A receptor. By binding to the benzodiazepine receptor, N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide prevents the binding of benzodiazepines and other ligands, thereby blocking their effects on the GABA-A receptor. This results in a reduction of the sedative, anxiolytic, and anticonvulsant effects of benzodiazepines.
Biochemical and Physiological Effects:
N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine in the striatum, suggesting a potential role in the treatment of Parkinson's disease. N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide has also been shown to enhance the activity of the NMDA receptor, which is involved in memory and learning. Additionally, N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide has been shown to decrease the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide is its selectivity for the benzodiazepine receptor, which allows for the specific targeting of this receptor subtype. Additionally, N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide has a relatively short half-life, which makes it useful for studying the acute effects of benzodiazepines. However, one limitation of N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide is its inability to block the effects of all benzodiazepines, as some benzodiazepines have a lower affinity for the benzodiazepine receptor.

Future Directions

For the research and development of N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide include investigating its potential therapeutic applications and developing more selective and potent benzodiazepine receptor ligands.

Synthesis Methods

N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide can be synthesized through a multistep process involving the condensation of 3-fluorophenylacetic acid with o-aminophenol to form 2-(3-fluorophenyl)-1,3-benzoxazol-5-amine. The amine is then acylated with furan-2-carboxylic acid chloride to form N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide.

Scientific Research Applications

N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide has been widely used in scientific research for its ability to selectively block the effects of benzodiazepines on the central nervous system. It is often used to study the role of benzodiazepine receptors in anxiety, sedation, and memory. Additionally, N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide has been used to investigate the effects of benzodiazepine withdrawal and to test the efficacy of new benzodiazepine receptor ligands.